Lomefloxacin-D5 Hydrochloride
CAS No.:
Cat. No.: VC16624195
Molecular Formula: C17H20ClF2N3O3
Molecular Weight: 392.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C17H20ClF2N3O3 |
|---|---|
| Molecular Weight | 392.8 g/mol |
| IUPAC Name | 6,8-difluoro-7-(3-methylpiperazin-1-yl)-4-oxo-1-(1,1,2,2,2-pentadeuterioethyl)quinoline-3-carboxylic acid;hydrochloride |
| Standard InChI | InChI=1S/C17H19F2N3O3.ClH/c1-3-21-8-11(17(24)25)16(23)10-6-12(18)15(13(19)14(10)21)22-5-4-20-9(2)7-22;/h6,8-9,20H,3-5,7H2,1-2H3,(H,24,25);1H/i1D3,3D2; |
| Standard InChI Key | KXEBLAPZMOQCKO-IYSLTCQOSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])C([2H])([2H])N1C=C(C(=O)C2=CC(=C(C(=C21)F)N3CCNC(C3)C)F)C(=O)O.Cl |
| Canonical SMILES | CCN1C=C(C(=O)C2=CC(=C(C(=C21)F)N3CCNC(C3)C)F)C(=O)O.Cl |
Introduction
Chemical and Structural Characteristics
Molecular Composition and Isotopic Labeling
Lomefloxacin-D5 hydrochloride (C₁₇H₁₅D₅ClF₂N₃O₃) features deuterium substitution at five hydrogen positions within the parent lomefloxacin structure. Comparative analysis of molecular formulas reveals the intentional isotopic enrichment:
| Property | Lomefloxacin Hydrochloride | Lomefloxacin-D5 Hydrochloride |
|---|---|---|
| Molecular Formula | C₁₇H₁₉ClF₂N₃O₃ | C₁₇H₁₅D₅ClF₂N₃O₃ |
| Molecular Weight (g/mol) | 387.81 | 392.84 |
| Deuterium Substitution | 0 | 5 |
This strategic labeling minimizes isotopic interference during mass spectrometric analysis while maintaining chromatographic behavior identical to the native compound . The deuterium atoms are typically incorporated at metabolically stable positions to ensure the internal standard remains intact throughout sample preparation and analysis .
Spectral Properties and Structural Confirmation
Nuclear magnetic resonance (NMR) studies of deuterated analogs like lomefloxacin-D5 hydrochloride demonstrate characteristic peak shifts in ¹H-NMR spectra corresponding to deuterium substitution. For instance, protons adjacent to fluorinated positions typically show downfield shifts of 0.1–0.3 ppm compared to the non-deuterated form . Mass spectral analysis reveals a primary ion cluster at m/z 356.38 for the protonated molecule, with the deuterium-enriched species displaying a +5 Da mass shift relative to the native compound . These distinct spectral features enable unambiguous identification in complex matrices.
Analytical Applications in Pharmaceutical Research
Role as Internal Standard in Quantification
Recent advancements in LC-MS methodologies have established lomefloxacin-D5 hydrochloride as the gold standard for quantifying lomefloxacin in biological samples. A 2023 study employing inductively coupled plasma-mass spectrometry (ICP-MS) with oxygen reaction mode demonstrated the compound's utility in mitigating matrix effects from high organic content samples, achieving detection limits of 0.002–1.294 ng/ml for elemental impurities . When used as an internal standard, the deuterated analog compensates for:
-
Ion suppression/enhancement effects in electrospray ionization
-
Sample loss during extraction procedures
-
Instrumental drift across analytical batches
Validation studies report mean recoveries of 93.7–108.2% with precision ≤0.55% RSD, meeting International Council for Harmonisation (ICH) Q3D guidelines for elemental impurity analysis .
Photodegradation Studies and Catalytic Effects
Investigations into metal-catalyzed photodegradation mechanisms have leveraged lomefloxacin-D5 hydrochloride to track degradation pathways. A controlled study exposing lomefloxacin-metal ion complexes to UV light (λ = 365 nm) for 10 days revealed:
-
23% increase in degradation rate with Fe³⁺ ions (5 ppm)
-
18% acceleration with Cu²⁺ ions (3 ppm)
-
Complete degradation pathway elucidation via HRMS using the deuterated standard
These findings underscore the compound's value in stability testing and impurity profiling .
Pharmacological Context and Metabolic Profiling
Parent Compound Pharmacokinetics
Lomefloxacin, the non-deuterated parent drug, exhibits:
-
Oral bioavailability: 95–98%
-
Protein binding: 10%
-
Elimination half-life: 8 hours
-
Renal clearance: 271 ml/min/1.73 m²
The minimal metabolism (65% excreted unchanged) makes isotopic labeling particularly effective for excretion studies .
Metabolic Stability Assessment
Comparative pharmacokinetic studies using lomefloxacin-D5 hydrochloride have revealed:
-
98.2% isotopic purity maintained over 72-hour excretion periods
-
<2% metabolic exchange of deuterium labels
-
9% glucuronide metabolite formation consistent with native compound
These data confirm the structural integrity of the deuterated standard during in vivo applications .
| Parameter | Specification |
|---|---|
| Flash Point | 11°C (Methanol solution) |
| LD₅₀ Oral (Rat) | 175 mg/kg |
| Permissible Exposure | <0.1 mg/m³ (8-hr TWA) |
Personal protective equipment (PPE) mandates include nitrile gloves, chemical goggles, and NIOSH-approved respirators for vapor exposure .
Regulatory Status and Quality Control
Certification Standards
Commercial preparations meet stringent specifications:
| Test Parameter | Acceptance Criteria |
|---|---|
| Isotopic Purity | ≥99.0% D₅ |
| Chemical Purity | ≥98.5% (HPLC) |
| Residual Solvents | <50 ppm methanol |
Batch-specific certificates of analysis document compliance with ICH Q3D(R2) and USP ⟨1225⟩ guidelines .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume